ethyl 4-[(2-hydroxy-5-methylbenzyl)amino]benzoate

• IUPAC Name: ethyl 4-[(2-hydroxy-5-methylphenyl)methylamino]benzoate
• InChI: InChI=1S/C17H19NO3/c1-3-21-17(20)13-5-7-15(8-6-13)18-11-14-10-12(2)4-9-16(14)19/h4-10,18-19H,3,11H2,1-2H3
• InChI Key: PAWNMWQXUYVCGD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NCC2=C(C=CC(=C2)C)O
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

The compound “ethyl 4-[(2-hydroxy-5-methylbenzyl)amino]benzoate” is an ester derived from a benzoic acid and an amine. Esters are commonly used in a wide range of applications from plastics to pharmaceuticals due to their versatile chemical properties.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, it might involve the reaction of an appropriate benzoic acid with an amine in the presence of a dehydrating agent. This is a common method for synthesizing esters and amides.

Molecular Structure Analysis

The molecular structure of this compound would likely feature aromatic rings (from the benzoic acid component), an ester group (-COO-), and an amine group (-NH2). The exact structure would depend on the positions of these groups on the aromatic rings.

Chemical Reactions Analysis

This compound, like other esters, could undergo hydrolysis under acidic or basic conditions to yield the parent carboxylic acid and alcohol. It might also undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Properties such as melting point, boiling point, solubility, and stability could be predicted based on its structural features.

Safety and Hazards

As with any chemical compound, handling “ethyl 4-[(2-hydroxy-5-methylbenzyl)amino]benzoate” would require appropriate safety measures. This might include avoiding inhalation, ingestion, or skin contact, and using personal protective equipment.